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Introduction
Omapatrilat is a vasopeptidase inhibitor that demonstrates a dual mechanism of action by

simultaneously inhibiting two key zinc-dependent metalloproteases involved in blood pressure

regulation: Neutral Endopeptidase (NEP) and Angiotensin-Converting Enzyme (ACE).[1][2]

NEP is responsible for the degradation of natriuretic peptides, which promote vasodilation and

natriuresis.[1] ACE is a critical component of the renin-angiotensin-aldosterone system (RAAS),

catalyzing the conversion of angiotensin I to the potent vasoconstrictor angiotensin II.[2][3] By

inhibiting both enzymes, Omapatrilat leads to increased levels of vasodilatory peptides and

decreased levels of vasoconstrictive peptides, resulting in a potent antihypertensive effect.[4][5]

This dual inhibition was a promising therapeutic strategy for hypertension and heart failure,

although clinical development was halted due to a higher incidence of angioedema compared

to ACE inhibitors alone.[2]

These application notes provide detailed protocols for in vitro enzymatic assays to determine

the inhibitory activity of Omapatrilat on both NEP and ACE.

Mechanism of Action: Dual Inhibition of NEP and
ACE

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1677282?utm_src=pdf-interest
https://www.benchchem.com/product/b1677282?utm_src=pdf-body
https://bio-protocol.org/exchange/minidetail?id=17852401&type=30
https://pmc.ncbi.nlm.nih.gov/articles/PMC7304895/
https://bio-protocol.org/exchange/minidetail?id=17852401&type=30
https://pmc.ncbi.nlm.nih.gov/articles/PMC7304895/
https://documents.thermofisher.com/TFS-Assets%2FCDD%2Fmanuals%2FInfinity-ACE-Liquid-Reagent-EN.pdf
https://www.benchchem.com/product/b1677282?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17406486/
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00723.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7304895/
https://www.benchchem.com/product/b1677282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Omapatrilat's therapeutic effect stems from its ability to bind to the active sites of both NEP

and ACE, preventing them from acting on their respective substrates.

NEP Inhibition: By inhibiting NEP, Omapatrilat prevents the breakdown of natriuretic

peptides such as atrial natriuretic peptide (ANP) and brain natriuretic peptide (BNP).

Elevated levels of these peptides lead to vasodilation, diuresis, and natriuresis, contributing

to a reduction in blood pressure.[1][6]

ACE Inhibition: Omapatrilat's inhibition of ACE blocks the conversion of angiotensin I to

angiotensin II. This leads to reduced vasoconstriction and decreased aldosterone secretion,

further contributing to its antihypertensive effects.[3][5]

The following diagram illustrates the dual inhibitory action of Omapatrilat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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